Decarestrictin A1

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• InChI: InChI=1S/C10H14O4/c1-6-4-9-8(14-9)3-2-7(11)5-10(12)13-6/h2-3,6-9,11H,4-5H2,1H3/b3-2+/t6-,7-,8-,9+/m1/s1
• InChIKey: JCWPVPJYCLLPQL-CXPMVJJISA-N

Decarestrictin A1 Overview

Decarestrictin A1 is a naturally occurring 10-membered lactone (nonanolide) produced by Penicillium simplicissimum and Penicillium corylophilum [1]. It belongs to the decarestrictine family of fungal secondary metabolites, which were identified through chemical screening as a new class of cholesterol biosynthesis inhibitors [2]. The compound serves as a key biosynthetic precursor that can undergo pH-dependent, non-enzymatic conversion to decarestrictine D under acidic fermentation conditions [3]. Structurally, decarestrictin A1 features a characteristic oxygenation pattern on the 10-membered lactone core that distinguishes it from other family members and contributes to its unique biological and chemical properties [4].

Pathway Cholesterol biosynthesis inhibition via non-statin mechanism

Activity Selective antifungal profile against postharvest pathogens

Source Fermentation-derived 10-membered lactone, suitable for SAR studies

• [1] Grabley S, Granzer E, Hütter K, Ludwig D, Mayer M, Thiericke R, Till G, Wink J, Philipps S, Zeeck A. Secondary metabolites by chemical screening. 8. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. I. Strain description, fermentation, isolation and properties. J Antibiot (Tokyo). 1992 Jan;45(1):56-65. View Source
• [2] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source
• [3] Mayer M, Thiericke R, Zeeck A. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family. J Antibiot (Tokyo). 1993 Sep;46(9):1372-80. View Source
• [4] Göhrt A, Zeeck A, Hütter K, Kirsch R, Kluge H, Thiericke R. Secondary metabolites by chemical screening. 9. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. II. Structure elucidation of the decarestrictines A to D. J Antibiot (Tokyo). 1992 Jan;45(1):66-73. View Source

Decarestrictin A1: Procurement Specificity

Decarestrictin A1 cannot be simply interchanged with other decarestrictine family members or broader classes of cholesterol-lowering agents due to its distinct inhibition potency, unique selectivity profile, and specific biosynthetic role. Head-to-head assays demonstrate that A1 (reported as decarestrictine A) exhibits 40% inhibition of cholesterol biosynthesis at 1×10⁻⁷ mol/L, which differs significantly from the 20% inhibition of decarestrictine B, the 30% inhibition of decarestrictine C, and the 50% inhibition of decarestrictine D under identical HEP-G2 cell assay conditions [1]. Furthermore, unlike statins which target HMG-CoA reductase, decarestrictines operate via a different, still-elucidated mechanism, and critically, A1 lacks the antibacterial and antifungal activities that might otherwise cause off-target effects in cellular models [2]. Its specific role as a biosynthetic precursor that can be non-enzymatically converted to decarestrictine D under acidic conditions also provides a unique handle for fermentation process optimization and downstream production of other family members [3].

Decarestrictin D shows higher cholesterol inhibition but lacks antifungal selectivity; activity profile shifts.

Decarestrictins B, F, and I are inactive against target fungal pathogens; antifungal endpoint lost.

Generic substitution alters pathway-response endpoints in cholesterol biosynthesis or antifungal SAR studies.

• [1] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source
• [2] Grabley S, Granzer E, Hütter K, Ludwig D, Mayer M, Thiericke R, Till G, Wink J, Philipps S, Zeeck A. Secondary metabolites by chemical screening. 8. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. I. Strain description, fermentation, isolation and properties. J Antibiot (Tokyo). 1992 Jan;45(1):56-65. View Source
• [3] Mayer M, Thiericke R, Zeeck A. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family. J Antibiot (Tokyo). 1993 Sep;46(9):1372-80. View Source

Decarestrictin A1: Evidence Comparison

Cholesterol Biosynthesis Inhibition vs. Family Members

In a head-to-head comparison using the HEP-G2 liver cell assay, decarestrictin A1 (as part of decarestrictine A) demonstrates 40% inhibition of cholesterol biosynthesis at a concentration of 1×10⁻⁷ mol/L [1]. Under identical experimental conditions, decarestrictine B shows 20% inhibition, decarestrictine C shows 30% inhibition, and decarestrictine D shows 50% inhibition [1]. The IC50 for the reference statin compound lovastatin in this assay is 2.4×10⁻⁸ mol/L [1].

Cholesterol Inhibition (HEP-G2)

Cross-study comparable

~40% inhibition (A mixture) vs ~50% (D) at 1×10⁻⁷ mol/L; D IC50 = 100 nM

Supports cholesterol endpoint differentiation for negative-control or feedback studies.

Pure A1 IC50 not reported; data from mixture.

Evidence Dimension	Cholesterol biosynthesis inhibition (% at 1×10⁻⁷ mol/L)
Target Compound Data	Decarestrictin A (A1/A2): 40% inhibition
Comparator Or Baseline	Decarestrictin B: 20%; Decarestrictin C: 30%; Decarestrictin D: 50%; Lovastatin IC50: 2.4×10⁻⁸ mol/L
Quantified Difference	A1 exhibits 2× the inhibition of B, 1.33× that of C, and 0.8× that of D at the tested concentration
Conditions	HEP-G2 liver cell line; sodium ¹⁴C-acetate incorporation into cholesterol; 1×10⁻⁷ mol/L compound concentration

Why This Matters

This demonstrates that decarestrictin A1 has a distinct potency within its class, making it the preferred choice for applications requiring a specific level of cholesterol biosynthesis inhibition without the maximal effect of D or the weaker effect of B and C.

• [1] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source

Antifungal Activity vs. Postharvest Pathogens

Decarestrictin A1 and its family members exhibit a clean selectivity profile, demonstrating no antibacterial or antifungal activities in standard antimicrobial assays [1]. This contrasts sharply with many polyketide natural products and some other cholesterol biosynthesis inhibitors that often possess ancillary antimicrobial properties.

Antifungal MIC (F. asiaticum)

Head-to-head

A1 MIC ≤8 μg/mL vs B, F, I MIC >100 μg/mL (>12.5-fold difference)

A1 uniquely active among tested decarestrictines; supports antifungal SAR.

Also active against A. tenuissima.

Evidence Dimension	Antimicrobial activity (qualitative)
Target Compound Data	Decarestrictin A1: No antibacterial or antifungal activity detected
Comparator Or Baseline	Many other fungal polyketides and certain cholesterol-lowering agents (e.g., some statins) exhibit antibacterial or antifungal effects
Quantified Difference	Not applicable; qualitative absence of activity vs. presence in comparators
Conditions	Standard antimicrobial susceptibility assays as described in the primary isolation papers

Why This Matters

This selectivity is critical for researchers seeking a cholesterol biosynthesis inhibitor that minimizes confounding antimicrobial effects in complex biological systems, ensuring observed phenotypes are directly attributable to cholesterol pathway modulation.

• [1] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source

Synthetic Accessibility Comparison

The cholesterol biosynthesis inhibition by decarestrictines, including A1, does not proceed via inhibition of HMG-CoA reductase, the target of all commercial statins [1]. Studies with decarestrictine D (tuckolide) and its seco-acid derivatives confirm that they do not inhibit HMG-CoA reductase in enzyme assays [1].

Synthetic Accessibility

Class-level

A1: fermentation product. D: multi-step total synthesis required (Sharpless dihydroxylation, Corey-Nicolaou lactonization).

Fermentation provides more accessible supply for screening; D synthesis is complex.

Synthetic complexity affects scalability and cost.

Evidence Dimension	HMG-CoA reductase inhibition
Target Compound Data	Decarestrictine family (including A1): No HMG-CoA reductase inhibition observed
Comparator Or Baseline	Statins (e.g., lovastatin, compactin): Potent HMG-CoA reductase inhibitors with IC50 values in nanomolar range
Quantified Difference	Not applicable; qualitative difference in target
Conditions	In vitro HMG-CoA reductase enzyme assays with tuckolide/decarestrictine D and its seco-acid derivatives

Why This Matters

This distinct mechanism of action positions decarestrictin A1 as a valuable tool for investigating statin-resistant or statin-intolerant cholesterol biosynthesis pathways and for identifying novel downstream targets in the mevalonate pathway.

• [1] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source

Selectivity: No Antibacterial Activity

Decarestrictin A1 serves as a direct biosynthetic precursor to decarestrictine D under acidic fermentation conditions via a non-enzymatic conversion [1]. The application of pH-static fermentations can manipulate the secondary metabolite pattern, directing production toward desired decarestrictine family members [1].

Antibacterial Activity

Class-level

No antibacterial activity observed for decarestrictine family.

High functional selectivity for sterol/fungal targets; reduces off-target research noise.

Contrasts with broad-spectrum macrolides.

Evidence Dimension	Biosynthetic relationship and convertibility
Target Compound Data	Decarestrictin A1: Converts non-enzymatically to decarestrictine D under acidic conditions (fermentation pH < 4)
Comparator Or Baseline	Decarestrictine D: The main product formed from A1/A2 conversion under acidic fermentation; also can yield decarestrictines N and O as side products
Quantified Difference	Conversion efficiency not quantified in available data; however, the process is well-documented and used for process control
Conditions	Acidic fermentation conditions; pH-static fermentations at pH < 4

Why This Matters

This biosynthetic relationship is essential for process development and production scale-up: by controlling fermentation pH, one can selectively accumulate either A1 or D, enabling flexible manufacturing of multiple high-value compounds from a single producing strain.

• [1] Mayer M, Thiericke R, Zeeck A. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family. J Antibiot (Tokyo). 1993 Sep;46(9):1372-80. View Source

Structural Differentiation: Oxygenation Pattern Distinguishes A1 from Other Family Members

Decarestrictin A1 is distinguished from decarestrictines B, C1/C2, and D by its specific oxygenation pattern between C-3 and C-7 of the 10-membered lactone core [1]. This structural variation directly correlates with the observed differential cholesterol biosynthesis inhibition activities among family members [2].

Evidence Dimension	Molecular structure: oxygenation pattern on the decanolide ring
Target Compound Data	Decarestrictin A1: Specific arrangement of hydroxyl and epoxide groups between C-3 and C-7 (exact pattern elucidated by NMR and X-ray analysis of derivatives)
Comparator Or Baseline	Decarestrictines B, C1/C2, and D each possess distinct oxygenation and functional group patterns between C-3 and C-7
Quantified Difference	Not applicable; qualitative structural differences that underpin the quantitative activity differences noted in Evidence Item 1
Conditions	Structure elucidation by 2D NMR spectroscopy and X-ray crystallography of decarestrictine D and a derivative of decarestrictine B

Why This Matters

Understanding these precise structural differences is critical for medicinal chemistry efforts, SAR studies, and for ensuring that the correct analog is procured for experiments where even minor structural variations can significantly alter biological outcomes.

• [1] Göhrt A, Zeeck A, Hütter K, Kirsch R, Kluge H, Thiericke R. Secondary metabolites by chemical screening. 9. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. II. Structure elucidation of the decarestrictines A to D. J Antibiot (Tokyo). 1992 Jan;45(1):66-73. View Source
• [2] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source

Decarestrictin A1 Applications

Antifungal Lead Discovery & SAR

Decarestrictin A1 is ideally suited for studies focused on HMG-CoA reductase-independent cholesterol biosynthesis inhibition. Its distinct mechanism, combined with its moderate inhibitory potency (40% at 1×10⁻⁷ mol/L) and clean selectivity profile, makes it an excellent tool compound for probing alternative regulatory nodes in the mevalonate pathway or for studying statin-resistant cellular models [1].

Cholesterol Pathway Dissection & Mechanism Studies

Due to its documented non-enzymatic conversion to decarestrictine D under acidic conditions, decarestrictin A1 is a critical target for bioprocess engineers optimizing fermentation parameters. By controlling pH, researchers can steer the biosynthetic output to favor A1 accumulation or its conversion to D, enabling flexible production strategies for multiple high-value natural products from a single strain [2].

Total Synthesis & Biosynthetic Engineering

The well-defined oxygenation pattern of decarestrictin A1, which directly correlates with its specific inhibitory activity compared to other family members, establishes it as a crucial reference standard for SAR investigations. Researchers aiming to design novel cholesterol-lowering agents or to understand how subtle structural variations on the decanolide core influence biological activity should use A1 as a baseline comparator [3].

Selectivity and Off-Target Profiling in Complex Biological Assays

The documented absence of antibacterial and antifungal activities for decarestrictin A1 is a key differentiator. This property makes it particularly valuable in assays using microbial co-cultures, gut microbiome models, or any system where unintended antimicrobial effects could confound the interpretation of cholesterol-related phenotypes [1].

Application

Selection Property

Validation Focus

Antifungal lead discovery & SAR

Selective antifungal activity profile among decarestrictines

Validate MIC and spectrum against postharvest pathogen panel

Cholesterol biosynthesis pathway research

Non-statin cholesterol inhibition context

Confirm target engagement distinct from HMG-CoA reductase

Total synthesis / biosynthetic engineering

Fermentation-derived, less complex lactone scaffold

Assess synthetic route yields and biosynthetic conversion efficiency

• [1] Borges KB, Pupo MT, de Oliveira LG. Fifteen years of biological and synthetic studies of decarestrictine family. Tetrahedron. 2008;64(10):2279-2300. View Source
• [2] Mayer M, Thiericke R, Zeeck A. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family. J Antibiot (Tokyo). 1993 Sep;46(9):1372-80. View Source
• [3] Göhrt A, Zeeck A, Hütter K, Kirsch R, Kluge H, Thiericke R. Secondary metabolites by chemical screening. 9. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. II. Structure elucidation of the decarestrictines A to D. J Antibiot (Tokyo). 1992 Jan;45(1):66-73. View Source